N-(1,3-benzodioxol-5-yl)-4-[benzyl(methyl)amino]-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[benzyl(methyl)amino]-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C23H21N5O3/c1-15-12-28-19(22(24-15)27(2)13-16-6-4-3-5-7-16)11-18(26-28)23(29)25-17-8-9-20-21(10-17)31-14-30-20/h3-12H,13-14H2,1-2H3,(H,25,29)
• InChI Key: BDMKJIVNTSTHFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NC3=CC4=C(C=C3)OCO4)C(=N1)N(C)CC5=CC=CC=C5
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-4-[benzyl(methyl)amino]-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-yl)-4-[benzyl(methyl)amino]-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-yl)-4-[benzyl(methyl)amino]-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Antimicrobial Activities

Research on enaminones and related pyrazole derivatives has demonstrated potential in antitumor and antimicrobial applications. For instance, certain enaminone-derived compounds exhibited cytotoxic effects against human breast cell lines (MCF-7) and liver carcinoma cell lines (HEPG2), showing comparable inhibition effects to standard treatments like 5-fluorouracil. These compounds also displayed antimicrobial activity, suggesting their dual potential in medical research (S. Riyadh, 2011).

Antiavian Influenza Virus Activity

Benzamide-based 5-aminopyrazoles and their derivatives have been synthesized and found to possess significant antiviral activities against the bird flu influenza (H5N1) virus. This indicates their potential as antiviral agents, contributing to the development of new therapeutic options for controlling avian influenza outbreaks (A. Hebishy et al., 2020).

Synthesis of Complex Heterocyclic Compounds

The chemical synthesis of pyrazole derivatives is an area of significant interest, providing a pathway to various heterocyclic compounds of pharmaceutical interest. These syntheses offer a foundation for the development of new drugs and materials with potential applications in medicine and industry. For example, the synthesis of pyrazole-4-carbohydrazide derivatives highlighted the chemical versatility and potential pharmaceutical relevance of these compounds (G. Daidone et al., 2003).